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Cat. No.: B1273741

4-(Morpholinomethyl)phenyllmethanol: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

[4-(Morpholinomethyl)phenyllmethanol, a substituted toluene derivative, is a chemical
compound with potential applications in medicinal chemistry and materials science. This
document provides a concise technical overview of its known properties, including its chemical
identity and basic physical characteristics. Due to the limited availability of published data, this
guide primarly summarizes information from chemical suppliers.

Chemical and Physical Properties

[4-(Morpholinomethyl)phenyllmethanol is a substituted aromatic alcohol. The presence of
the morpholine moiety, a common functional group in medicinal chemistry, suggests its
potential as a scaffold for the development of novel therapeutic agents. The hydroxyl group
provides a reactive site for further chemical modifications.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

[4-(morpholin-4-

IUPAC Name yimethylphenyllmethanol Thermo Fisher Scientific[1]
CAS Number 91271-65-7 Thermo Fisher Scientific[1]
Molecular Formula C12H17NO2 Thermo Fisher Scientific[1]
Molecular Weight 207.273 g/mol Thermo Fisher Scientific[1]
Purity 97% Thermo Fisher Scientific[1]
Appearance Not Specified
Melting Point Not Specified
Boiling Point Not Specified
Solubility Not Specified

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of [4-(Morpholinomethyl)phenylJmethanol
are not readily available in the public domain. However, its structure suggests a plausible
synthetic route involving two key steps:

» Nucleophilic substitution: Reaction of a 4-(halomethyl)benzyl alcohol derivative (e.g., 4-
(chloromethyl)benzyl alcohol or 4-(bromomethyl)benzyl alcohol) with morpholine. This would
form the tertiary amine linkage.

o Reduction: Alternatively, the compound could be prepared by the reduction of 4-
(morpholinomethyl)benzaldehyde.

A generalized workflow for a potential synthesis is presented below.
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Potential Synthetic Pathway
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Figure 1. A potential synthetic workflow for [4-(Morpholinomethyl)phenyllmethanol.

Biological and Pharmacological Properties

As of the date of this document, there is no publicly available information regarding the
biological activity or pharmacological properties of [4-(Morpholinomethyl)phenyllmethanol.
The structural alerts, namely the morpholine and benzyl alcohol moieties, are present in
various biologically active compounds, suggesting that this molecule could be a subject of
interest in drug discovery programs. However, without experimental data, any discussion of its
potential mechanism of action or involvement in signaling pathways would be purely
speculative.

Experimental Protocols
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Due to the absence of published research detailing the synthesis or use of [4-
(Morpholinomethyl)phenyl]methanol, specific experimental protocols cannot be provided at
this time. Researchers interested in working with this compound would need to develop and
optimize their own procedures for its synthesis, purification, and analysis. General synthetic
methods for similar compounds can be found in the organic chemistry literature.

Conclusion

[4-(Morpholinomethyl)phenyllmethanol is a chemical compound with established basic
identifiers but lacks a comprehensive public profile regarding its physical, chemical, and
biological properties. The information available is currently limited to that provided by chemical
suppliers. Further research is required to elucidate its properties and potential applications.
This document serves as a baseline of currently available information for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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